Cas no 138350-43-3 (Ethanone, 1-(5-methyl-2-furanyl)-2-phenyl-)

Ethanone, 1-(5-methyl-2-furanyl)-2-phenyl- structure
138350-43-3 structure
Product Name:Ethanone, 1-(5-methyl-2-furanyl)-2-phenyl-
CAS No:138350-43-3
MF:C13H12O2
MW:200.233183860779
CID:133670
PubChem ID:4321319
Update Time:2025-04-19

Ethanone, 1-(5-methyl-2-furanyl)-2-phenyl- Chemical and Physical Properties

Names and Identifiers

    • Ethanone, 1-(5-methyl-2-furanyl)-2-phenyl-
    • 1-[2-(5-methylfuran-2-yl)phenyl]ethanone
    • 1-[2-(5-Methyl-2-furyl)phenyl]ethanone
    • 1-(2-(5-Methylfuran-2-yl)phenyl)ethanone
    • 138350-43-3
    • Ethanone,1-(5-methyl-2-furanyl)-2-phenyl-
    • AKOS015908907
    • Inchi: 1S/C13H12O2/c1-9-7-8-13(15-9)12-6-4-3-5-11(12)10(2)14/h3-8H,1-2H3
    • InChI Key: KQSFUIRGJGRYGF-UHFFFAOYSA-N
    • SMILES: O1C(C)=CC=C1C1C=CC=CC=1C(C)=O

Computed Properties

  • Exact Mass: 200.08400
  • Monoisotopic Mass: 200.083729621g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 237
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 30.2Ų

Experimental Properties

  • PSA: 30.21000
  • LogP: 3.45760

Ethanone, 1-(5-methyl-2-furanyl)-2-phenyl- Security Information

  • Hazard Statement: Irritant
  • Hazardous Material Identification: Xi
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